10.1039/C2JM15553B | Direct methanol oxidation at low overpotentials using Ptnanoparticles electrodeposited at ultrathin conductive RuO2 nanoskins†

Direct methanol oxidation at low overpotentials using Ptnanoparticles electrodeposited at ultrathin conductive RuO2 nanoskins†

Journal of Materials Chemistry Pub Date: 2012-02-06 DOI: 10.1039/C2JM15553B

Abstract

Small (primarily 2–4 nm) Pt nanoparticles electrodeposited at Ti-supported RuO₂ nanoskins, designated as Pt/RuO₂(Ti), are highly active for electrocatalytic oxidation of methanol (CH₃OH) in acid electrolyte, with peak potentials among the lowest reported anywhere for RuO₂-supported Pt. The Pt-modified RuO₂ nanoskin is equally effective for CH₃OH oxidation whether one or both sides of the Ti-foil substrate is coated or whether the RuO₂ nanoskin is electrolessly deposited at the Ti substrate as a single layer or in multiple layers. Current densities for methanol oxidation are ∼2× lower than previously reported, owing to a bimodal distribution of both highly active (2–4 nm) and less active larger (> 5 nm) Pt particles. The methods reported here comprise a means of expressing highly active, nanostructured, bifunctional electrocatalytic coatings on substrates of essentially any geometry and minimizing the quantity of RuO₂ necessary.

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Direct methanol oxidation at low overpotentials using Ptnanoparticles electrodeposited at ultrathin conductive RuO2 nanoskins†

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Journal Name：Journal of Materials Chemistry

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